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Compound of Interest

Compound Name: (3-Aminopyridin-2-yl)methanol

Cat. No.: B1284177

Technical Guide: (3-Aminopyridin-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of (3-Aminopyridin-2-yl)methanol, a key building block in medicinal
chemistry and materials science.

Core Molecular Data

(3-Aminopyridin-2-yl)methanol, identified by the CAS number 52378-63-9, is a pyridine
derivative with significant potential in the synthesis of complex organic molecules.[1][2] Its
structural isomers, such as (2-Aminopyridin-3-yl)methanol and (3-Aminopyridin-4-yl)methanol,
are also recognized for their roles as versatile intermediates in pharmaceutical and
agrochemical research.[3][4]

Below is a summary of the key quantitative data for (3-Aminopyridin-2-yl)methanol and its
common isomers.
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(3- (2- (3- (6-Amino-3-
Property Aminopyridin-  Aminopyridin-  Aminopyridin-  pyridinyl)meth
2-yl)methanol 3-yl)methanol 4-yl)methanol anol
23612-57-9[3][5]  152398-05-5[4]
CAS Number 52378-63-9[1][2] 113293-71-3[11]
[e1l71e81e] [10]
Molecular CeHsN20[3][5][6]
CeHsN20 CeHsN20[4][10] CeHsN20[11]
Formula (8l
] 124.14 g/mol [3] 124.14 g/mol [4]
Molecular Weight  124.14 g/mol 124.14 g/mol [11]
(516118l [10]
) ) White to Light
White to off-white )
. _ yellow to Light
Appearance Yellow solid[3] crystalline
orange powder
powder[4]
to crystal[11]
Melting Point 115-120 °C[4] 120 °C[11]

Synthesis and Experimental Protocols

The synthesis of aminopyridinylmethanols typically involves the reduction of a corresponding

pyridine derivative, such as a carboxylic acid ester or another reducible functional group. While

a specific, detailed experimental protocol for (3-Aminopyridin-2-yl)methanol is not readily

available in the provided search results, the synthesis of its isomers provides a representative

methodology.

Representative Experimental Protocol: Synthesis of (2-
Amino-pyridin-4-yl)-methanol

This protocol details the synthesis of (2-Amino-pyridin-4-yl)-methanol via the reduction of

methyl 2-aminoisonicotinate using lithium aluminum hydride.[12]

Materials:

¢ Methyl 2-aminoisonicotinate

e Lithium aluminum hydride (LiAIH4)
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e Anhydrous tetrahydrofuran (THF)

e Benzene

e Cooling water

Procedure:

e Dissolve 26 g of lithium aluminum hydride in 800 mL of anhydrous tetrahydrofuran (THF).

e Under stirring, slowly add a solution of 103 g of methyl 2-aminoisonicotinate in 600 mL of
anhydrous THF.

e Heat the resulting slurry to reflux for 3 hours.

» After the reaction is complete, carefully quench the reaction by the addition of cooling water.
o Collect the precipitate by filtration and wash it with 300 mL of THF.

» Combine the filtrates and concentrate them under reduced pressure.

¢ Recrystallize the residue from benzene to yield the final product.

Results: The procedure yields 61 g (73%) of (2-Amino-pyridin-4-yl)-methanol with a melting
point of 80-81.5°C.[12] The product can be further analyzed by *H and 13C NMR spectroscopy
and elemental analysis to confirm its structure and purity.[12]

Synthetic Pathway and Workflow

The general synthetic approach for producing aminopyridinylmethanols from their
corresponding amino-substituted pyridine carboxylic acid esters is illustrated in the diagram
below. This workflow highlights the key transformation of an ester functional group to a primary
alcohol.
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General Synthetic Workflow for Aminopyridinylmethanols

Reagents & Conditions

Starting Material

1. Lithium Aluminum Hydride (LiAIHa4)
2. Anhydrous THF
3. Reflux

Amino-substituted Pyridine
Carboxylic Acid Ester

Reaction Conditions

action Step

ost-reaction
Workup & Purification

1. Quenching
2. Filtration
3. Concentration
4. Recrystallization

solation

Final Rroduct

(Aminopyridinyl)methanol

Click to download full resolution via product page
Caption: Synthetic workflow from ester to alcohol.

Applications in Research and Development

(3-Aminopyridin-2-yl)methanol and its isomers are valuable intermediates in several areas of
chemical research and development:
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e Pharmaceutical Development: These compounds serve as crucial building blocks in the
synthesis of a variety of pharmaceuticals.[3][4] Their unique structures allow for the
introduction of diverse functional groups, making them essential for creating complex,
biologically active molecules, including agents targeting neurological disorders.[3][4]

o Biochemical Research: They are utilized in studies investigating enzyme inhibition and
receptor binding, offering insights into biological pathways and potential therapeutic targets.

[3]14]

e Materials Science: The chemical properties of these compounds make them suitable for
exploration in the development of novel materials, such as polymers and coatings.[3][4]

e Agrochemicals: These intermediates are also used in the formulation of agrochemicals,
contributing to the development of more effective and environmentally friendly pesticides and
herbicides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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